Cas no 2228229-88-5 (2-amino-2-methyl-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-1-ol)

• Product Name: 2-amino-2-methyl-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-1-ol
• CAS No: 2228229-88-5
• MF: C₉H₁₄F₃N₃O
• MW: 237.222172260284
• CID: 6000116
• PubChem ID: 165706732
• Update Time: 2025-10-29

2-amino-2-methyl-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methyl-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-1-ol
• EN300-1963112
• 2-amino-2-methyl-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]propan-1-ol
• 2228229-88-5

• Inchi： 1S/C9H14F3N3O/c1-8(13,5-16)4-6-3-7(9(10,11)12)14-15(6)2/h3,16H,4-5,13H2,1-2H3
• InChI Key： FLDVEAZTHUIESL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC(C)(CO)N)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 237.10889656g/mol
• Monoisotopic Mass: 237.10889656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-amino-2-methyl-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylpropan-1-ol

Compound 2-amino-2-methyl-3-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)propan-1-ol (CAS No. 2228229-88-5)

The compound 2-amino-2-methyl is a structurally unique organic molecule with significant potential in various chemical and pharmaceutical applications. Its trifluoromethyl substituent adds a layer of complexity and reactivity, making it an interesting subject for research. This compound, identified by the CAS number 2228229-88-5, has been the focus of recent studies exploring its synthesis, properties, and potential uses.

The molecular structure of 1H-pyrazol derivatives has been extensively studied due to their versatility in forming heterocyclic compounds. The pyrazole ring in this compound contributes to its stability and reactivity, making it a valuable component in medicinal chemistry. Recent advancements in synthetic methodologies have enabled the efficient production of this compound, ensuring its availability for further research and development.

One of the most notable aspects of this compound is its propanol moiety, which plays a crucial role in its solubility and bioavailability. Researchers have demonstrated that modifying the trifluoromethyl group can significantly alter the compound's pharmacokinetic properties, opening new avenues for drug design. These findings highlight the importance of understanding the relationship between molecular structure and biological activity.

In terms of applications, this compound has shown promise in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. Its ability to interact with various biological targets makes it a potential candidate for treating a range of diseases. Recent studies have also explored its use as an intermediate in the synthesis of more complex molecules, further underscoring its versatility.

The synthesis of 1-methyl-substituted pyrazole derivatives has been optimized through innovative reaction pathways, ensuring high yields and purity. These advancements are critical for scaling up production to meet the demands of both academic and industrial research. Additionally, the compound's stability under various reaction conditions makes it suitable for use in diverse chemical processes.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent research has focused on identifying biodegradation mechanisms and evaluating toxicological profiles, ensuring that its use aligns with sustainability goals. These studies contribute to the broader understanding of how such compounds behave in natural systems.

In conclusion, compound 2-amino-2-methyl-3-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)propan-1-ol (CAS No. 2228229-88-5) represents a fascinating intersection of organic chemistry and pharmacology. Its unique structure, coupled with recent research advancements, positions it as a key player in future scientific endeavors. As our understanding of this compound continues to grow, so too does its potential to contribute to groundbreaking discoveries across multiple disciplines.